{[3-(Benzylamino)-2-cyano-3-oxo-1-propenyl]amino}acetic acid
{[3-(Benzylamino)-2-cyano-3-oxo-1-propenyl]amino}acetic acid
Brand Name:
Vulcanchem
CAS No.:
5219-72-7
VCID:
VC0421476
InChI:
InChI=1S/C13H13N3O3/c14-6-11(8-15-9-12(17)18)13(19)16-7-10-4-2-1-3-5-10/h1-5,8,15H,7,9H2,(H,16,19)(H,17,18)/b11-8+
SMILES:
C1=CC=C(C=C1)CNC(=O)C(=CNCC(=O)O)C#N
Molecular Formula:
C13H13N3O3
Molecular Weight:
259.26g/mol
{[3-(Benzylamino)-2-cyano-3-oxo-1-propenyl]amino}acetic acid
CAS No.: 5219-72-7
Main Products
VCID: VC0421476
Molecular Formula: C13H13N3O3
Molecular Weight: 259.26g/mol
![{[3-(Benzylamino)-2-cyano-3-oxo-1-propenyl]amino}acetic acid - 5219-72-7](/images/no_structure.jpg)
| CAS No. | 5219-72-7 |
|---|---|
| Product Name | {[3-(Benzylamino)-2-cyano-3-oxo-1-propenyl]amino}acetic acid |
| Molecular Formula | C13H13N3O3 |
| Molecular Weight | 259.26g/mol |
| IUPAC Name | 2-[[(E)-3-(benzylamino)-2-cyano-3-oxoprop-1-enyl]amino]acetic acid |
| Standard InChI | InChI=1S/C13H13N3O3/c14-6-11(8-15-9-12(17)18)13(19)16-7-10-4-2-1-3-5-10/h1-5,8,15H,7,9H2,(H,16,19)(H,17,18)/b11-8+ |
| Standard InChIKey | NPIGKANRNPXMSI-DHZHZOJOSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)CNC(=O)/C(=C/NCC(=O)O)/C#N |
| SMILES | C1=CC=C(C=C1)CNC(=O)C(=CNCC(=O)O)C#N |
| Canonical SMILES | C1=CC=C(C=C1)CNC(=O)C(=CNCC(=O)O)C#N |
| PubChem Compound | 1713541 |
| Last Modified | Nov 11 2021 |
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